N-(4-bromo-2-chlorophenyl)-1,4-dioxaspiro[4.5]decan-8-amine

• Molecular Formula: C14H17BrClNO2
• Molecular Weight: 346.65 g/mol
• IUPAC Name: N-(4-bromo-2-chlorophenyl)-1,4-dioxaspiro[4.5]decan-8-amine
• InChI: InChI=1S/C14H17BrClNO2/c15-10-1-2-13(12(16)9-10)17-11-3-5-14(6-4-11)18-7-8-19-14/h1-2,9,11,17H,3-8H2
• InChI Key: KVVXIGPEZQEEEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1NC3=C(C=C(C=C3)Br)Cl)OCCO2

Description

N-(4-bromo-2-chlorophenyl)-1,4-dioxaspiro[4.5]decan-8-amine is a useful research compound. Its molecular formula is C14H17BrClNO2 and its molecular weight is 346.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-2-chloro-phenylamine (6 g, 29.06 mmol), [CAS 38762-41-3], 1,4-cyclohexanedione monoethyleneketal [CAS 4746-97-8], (6.908 g, 43.59 mmol), and sodium triacetoxy-borohydride (9.239 g, 43.59 mmol) in DCE (100 ml) and acetic acid (0.2 ml) was stirred at r.t. for 2 days. The mixture was then filtered through a pad of diatomaceous earth and washed with DCM. The filtrate was washed with NaHCO3 (aqueous sat. solution), sodium chloride (aqueous sat. solution), dried (MgSO4) and concentrated in vacuo. The crude product thus obtained was purified by column chromatography (silica gel; DCM/AcOEt 4:1 as eluent). The desired fractions were collected and concentrated in vacuo to yield intermediate compound D38 (8.57 g, 85%).